Cas no 33225-73-9 (2-Nitropyridine-5-carboxylic acid)

• Product Name: 2-Nitropyridine-5-carboxylic acid
• CAS No: 33225-73-9
• MF: C₆H₄N₂O₄
• MW: 168.106961250305
• MDL: MFCD04114183
• CID: 54031
• PubChem ID: 298629
• Update Time: 2025-06-11

2-Nitropyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitropyridine-5-carboxylic acid
• 6-Nitropyridine-3-carboxylic acid
• 6-NITRONICOTINIC ACID
• 2-Nitro-5-pyridincarbonsaeure
• 6-Nitro-nicotinsaeure
• CS-W003159
• MLS003106747
• SY022752
• AC-6154
• AKOS006292390
• NSC170849
• SCHEMBL8827763
• AMY1730
• MFCD04114183
• BCP10975
• NSC 170849
• NSC-170849
• 3-Pyridinecarboxylic acid, 6-nitro-
• DS-10596
• 2-Nitro-5-pyridinecarboxylic acid
• JHKLCZNDTUKHHI-UHFFFAOYSA-N
• J-518962
• 3-Pyridinecarboxylicacid, 6-nitro-
• SMR001821637
• 33225-73-9
• EN300-119549
• 2-NITROPYRIDINE-5-CARBOXYLICACID
• DTXSID10305472
• A821675
• 6-nitro-3-pyridinecarboxylic acid
• FT-0648952
• DB-029327

• MDL： MFCD04114183
• Inchi： 1S/C6H4N2O4/c9-6(10)4-1-2-5(7-3-4)8(11)12/h1-3H,(H,9,10)
• InChI Key： JHKLCZNDTUKHHI-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 168.01700
• Monoisotopic Mass: 168.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96A^2
• XLogP3: 0.5

Experimental Properties

• Color/Form: No data available
• Density: 1.57
• Melting Point: No data available
• Boiling Point: 434.9°C at 760 mmHg
• Flash Point: 216.8°C
• PSA: 96.01000
• LogP: 1.21120

2-Nitropyridine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Nitropyridine-5-carboxylic acid

2-Nitropyridine-5-carboxylic Acid: A Comprehensive Overview

2-Nitropyridine-5-carboxylic acid, also known by its CAS number CAS No. 33225-73-9, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique chemical structure, has garnered attention due to its potential in pharmacology, material science, and catalysis. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 2-nitropyridine-5-carboxylic acid.

The molecular structure of 2-nitropyridine-5-carboxylic acid consists of a pyridine ring with a nitro group at the 2-position and a carboxylic acid group at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it versatile for various chemical reactions. The compound is typically synthesized via nitration of pyridine derivatives, followed by carboxylation to introduce the carboxylic acid group.

Recent studies have highlighted the potential of 2-nitropyridine-5-carboxylic acid in drug design due to its ability to act as a bioisostere in certain therapeutic agents. Researchers have explored its role in inhibiting specific enzymes involved in disease pathways, such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of CAS No. 33225-73-9 exhibited potent inhibitory activity against a key enzyme associated with neurodegenerative diseases.

In the field of material science, 2-nitropyridine-5-carboxylic acid has been investigated for its application as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and coordinate with metal ions makes it an ideal candidate for constructing self-assembled nanostructures. A 2023 paper in Nature Communications reported the use of this compound in creating stimuli-responsive materials that could find applications in drug delivery systems.

The synthesis of CAS No. 33225-73-9 has also been optimized in recent years to enhance yield and reduce environmental impact. Traditional methods involve nitration followed by oxidation or hydrolysis steps, but green chemistry approaches are now being adopted. For example, microwave-assisted synthesis has been shown to significantly reduce reaction time while maintaining high purity levels.

Beyond its chemical applications, 2-nitropyridine-5-carboxylic acid has also found niche uses in catalysis. Its ability to act as a ligand in transition metal complexes has made it valuable in asymmetric catalysis reactions. A 2024 study highlighted its role in facilitating enantioselective alkylations, which are critical for producing chiral pharmaceutical intermediates.

In conclusion, CAS No. 33225-73-9, or 2-nitropyridine-5-carboxylic acid, stands out as a multifaceted compound with diverse applications across various scientific domains. From drug discovery to materials science and catalysis, ongoing research continues to uncover new potentials for this compound. As advancements in synthetic methodologies and application development progress, the significance of CAS No. 33225-73-9 is expected to grow further.